Cas no 1804835-70-8 (4-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804835-70-8
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 4831506
• Update Time: 2025-07-23

4-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO3/c9-2-4-1-6(15)13-7(5(4)3-14)16-8(10,11)12/h1,3H,2H2,(H,13,15)
• InChI Key： KAWGABQSEPNWIO-UHFFFAOYSA-N
• SMILES： BrCC1=CC(NC(=C1C=O)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on 4-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

4-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804835-70-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

4-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde, identified by its CAS number 1804835-70-8, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, featuring a pyridine core with distinct functional groups, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of a bromomethyl group, an hydroxy moiety, and a trifluoromethoxy substituent imparts unique reactivity and structural properties, making it a cornerstone in synthetic organic chemistry.

The compound's structure is strategically designed to facilitate diverse chemical transformations, enabling the construction of complex molecular architectures. The bromomethyl group serves as a versatile handle for nucleophilic substitution reactions, allowing for the introduction of various functional groups such as amines, alcohols, and thiols. This reactivity is particularly useful in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules.

The hydroxy group within the pyridine ring further enhances the compound's synthetic utility. Hydroxyl groups are known to participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of molecules. In drug design, such interactions are crucial for optimizing pharmacokinetic and pharmacodynamic properties. Additionally, the hydroxyl group can undergo oxidation or reduction reactions, providing pathways to derive derivatives with altered electronic properties.

The trifluoromethoxy substituent is another key feature that contributes to the compound's appeal. Trifluoromethoxy groups are widely employed in pharmaceuticals due to their ability to modulate metabolic stability and binding affinity. The electron-withdrawing nature of fluorine atoms can enhance the lipophilicity of molecules, improving their membrane permeability and bioavailability. Furthermore, trifluoromethoxy groups have been shown to influence the binding interactions with biological targets, often leading to increased potency and selectivity.

In recent years, there has been growing interest in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The scaffold of 4-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde closely resembles structures found in several FDA-approved kinase inhibitors. For instance, compounds containing pyridine-trifluoromethoxy motifs have been reported to exhibit potent activity against Aurora kinases, which play critical roles in cell cycle regulation. The bromomethyl group provides a convenient entry point for further derivatization, allowing chemists to explore analogues with optimized kinase inhibition profiles.

The compound has also found applications in the synthesis of antiviral agents. The unique combination of functional groups makes it an ideal precursor for constructing molecules that can interact with viral proteases or polymerases. Recent studies have demonstrated the efficacy of pyridine-based inhibitors in targeting RNA-dependent RNA polymerases (RdRp) of flaviviruses, including dengue virus and Zika virus. The hydroxyl and trifluoromethoxy groups contribute to binding interactions that are essential for inhibiting viral replication.

Beyond its role in medicinal chemistry, 4-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde has been utilized in materials science research. Pyridine derivatives are known for their ability to form coordination complexes with metal ions, leading to applications in catalysis and luminescent materials. The presence of multiple functional groups allows for fine-tuning of coordination properties, enabling the design of metal-organic frameworks (MOFs) with specific structural and functional characteristics.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the bromomethyl group, selective hydroxylation to incorporate the hydroxyl moiety, and electrophilic substitution reactions to install the trifluoromethoxy group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this intermediate more accessible for industrial applications.

In conclusion, 4-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804835-70-8) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop novel therapeutic agents and advanced materials. As research continues to uncover new applications for this versatile intermediate, its importance is likely to grow further.